Cas no 1240529-10-5 (1-Amino-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-Amino-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 1240529-10-5
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• MDL: MFCD16547765
• CID: 2101935
• PubChem ID: 47003603
• Update Time: 2025-10-15

1-Amino-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-4,4-DIFLUOROCYCLOHEXANE-1-CARBOXYLIC ACID
• 1-AMINO-4,4-DIFLUOROCYCLOHEXANECARBOXYLIC ACID
• QKHFDEBCLOAUQX-UHFFFAOYSA-N
• AB70846
• Cyclohexanecarboxylic acid, 1-amino-4,4-difluoro-
• AKOS024127059
• CS-0029770
• AS-41501
• SY193698
• F8887-4110
• SCHEMBL12479486
• 1-AMINO-4,4-DIFLUOROCYCLOHEXANECARBOXYLICACID
• 1240529-10-5
• MFCD16547765
• EN300-89432
• DB-132729
• 1-Amino-4,4-difluorocyclohexane-1-carboxylic acid

• MDL： MFCD16547765
• Inchi： 1S/C7H11F2NO2/c8-7(9)3-1-6(10,2-4-7)5(11)12/h1-4,10H2,(H,11,12)
• InChI Key： QKHFDEBCLOAUQX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)N)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Amino-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-Amino-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 1240529-10-5) and Its Emerging Applications in Chemical Biology

1-Amino-4,4-difluorocyclohexane-1-carboxylic acid, identified by the CAS number 1240529-10-5, is a fluorinated cyclohexane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. The presence of two fluorine atoms at the 4-position of the cyclohexane ring imparts distinct electronic and steric effects, making this compound a versatile scaffold for the development of novel bioactive molecules.

The structure of this compound features a cyclohexane core substituted with an amino group at the 1-position and two fluorine atoms at the 4-position, along with a carboxylic acid functionality at the same position. This arrangement creates a rigid, three-dimensional framework that can interact favorably with biological targets, such as enzymes and receptors. The fluorine atoms introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, while the amino group provides a site for further functionalization through coupling reactions or coordination with metal ions.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The synthesis of 1-amino-4,4-difluorocyclohexane-1-carboxylic acid has been optimized through various methodologies, including catalytic hydrogenation and fluorination reactions, to ensure high yield and purity. These synthetic approaches have been refined to accommodate large-scale production requirements, making the compound more accessible for industrial applications.

1-Amino-4,4-difluorocyclohexane-1-carboxylic acid has found utility in multiple domains of chemical biology. One notable application is in the design of kinase inhibitors, where its rigid scaffold mimics the transition state of substrates, enhancing binding efficiency. The fluorine atoms have been shown to improve interactions with hydrophobic pockets in protein targets, leading to more potent and selective inhibitors. For instance, recent studies have demonstrated its role in developing inhibitors for tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

Another emerging area is in the development of antiviral agents. The structural features of this compound allow it to interfere with viral replication by inhibiting key enzymes or binding to viral proteins. The amino group can be modified to incorporate peptidomimetics or other bioactive moieties that enhance antiviral activity. Preliminary research suggests that derivatives of 1-amino-4,4-difluorocyclohexane-1-carboxylic acid exhibit promising efficacy against RNA viruses by disrupting their polymerase complexes.

The compound also shows potential in neuroscience research, particularly in the development of GABA receptor modulators. The fluorinated cyclohexane ring can interact with specific allosteric sites on GABA receptors, leading to modulation of neurotransmitter release and potential therapeutic benefits for neurological disorders such as epilepsy and anxiety. The carboxylic acid functionality provides a handle for further derivatization into prodrugs or conjugates that enhance bioavailability and targeted delivery.

1-Amino-4,4-difluorocyclohexane-1-carboxylic acid has also been explored in material science applications due to its ability to form stable complexes with metal ions. These complexes exhibit unique catalytic properties and have been investigated for use in organic synthesis and environmental remediation. The fluorine atoms enhance the solubility and stability of these complexes under various conditions, making them suitable for industrial processes.

The future prospects of this compound are vast, with ongoing research focusing on expanding its applications into drug discovery, agrochemicals, and advanced materials. Innovations in computational chemistry are being leveraged to predict new derivatives with enhanced properties using machine learning models trained on large datasets of bioactive molecules. This approach accelerates the discovery process by identifying optimal structural modifications before experimental validation.

In conclusion, 1-amino-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 1240529-10-5) represents a significant advancement in synthetic chemistry with broad implications for biological research and industrial applications. Its unique structural features make it a valuable building block for designing novel therapeutics and functional materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global challenges across multiple scientific disciplines.